Cas no 82560-06-3 (5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)-)

82560-06-3 structure
Product name:5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)-
5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)-
- 3-(1-Ethyl-1-methylpropyl)-5-isoxazolamine
- 3-(3-methylpentan-3-yl)-1,2-oxazol-5-amine
- 82560-06-3
- DTXSID5073664
- NS00008595
- EC 401-460-9
- SCHEMBL9713142
- DFDAEJDUOXMUQR-UHFFFAOYSA-N
- 5-amino-3-(1-ethyl-1-methylpropyl)isoxazole
- 5-Isoxazolamine, 3-(1-ethyl-1-methylpropyl)-
- 3-(3-Methylpentan-3-yl)isoxazol-5-amine
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- Inchi: InChI=1S/C9H16N2O/c1-4-9(3,5-2)7-6-8(10)12-11-7/h6H,4-5,10H2,1-3H3
- InChI Key: DFDAEJDUOXMUQR-UHFFFAOYSA-N
- SMILES: CCC(C)(CC)C1=NOC(=C1)N
Computed Properties
- Exact Mass: 168.126
- Monoisotopic Mass: 168.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52Ų
- XLogP3: 2.4
Experimental Properties
- Density: 1.004
- Boiling Point: 280.3°C at 760 mmHg
- Flash Point: 123.3°C
- Refractive Index: 1.491
5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)- Security Information
- Hazard Category Code: 23/25-41-52/53
- Safety Instruction: 22-26-36/37/39-45-61
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Hazardous Material Identification:
5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)- Related Literature
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Yanping Chen,Melis S. Duyar,Vitaly V. Ordomsky,Andrei Y. Khodakov Chem. Soc. Rev., 2021,50, 2337-2366
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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